Cas no 2172169-23-0 (3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde)

• Product Name: 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• CAS No: 2172169-23-0
• MF: C₇H₁₂O₄S
• MW: 192.232781410217
• CID: 6269658
• PubChem ID: 165571840
• Update Time: 2025-05-20

3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1619063
• 3-(1-hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde
• 2172169-23-0
• 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

• Inchi： 1S/C7H12O4S/c1-6(2-8)7(3-9)4-12(10,11)5-7/h3,6,8H,2,4-5H2,1H3
• InChI Key： BJDVYQVZUSEDQB-UHFFFAOYSA-N
• SMILES： S1(CC(C=O)(C(C)CO)C1)(=O)=O

Computed Properties

• Exact Mass: 192.04563003g/mol
• Monoisotopic Mass: 192.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde

3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde: A Comprehensive Overview

3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde (CAS No. 2172169-23-0) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, characterized by its thietane ring and aldehyde functional group, is a subject of ongoing research in pharmaceutical and material science industries. Its molecular formula and structural features make it a valuable intermediate in synthetic chemistry.

The 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde compound exhibits distinct physicochemical properties that set it apart from similar molecules. Researchers have noted its stability under controlled conditions and its reactivity with nucleophiles, making it a versatile building block for more complex structures. The presence of both hydroxyl and aldehyde groups in its structure allows for diverse chemical transformations, which is why it's frequently discussed in organic chemistry forums and research papers.

Recent studies have explored the potential of 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde in drug discovery programs. Its unique thietane-1,1-dioxide moiety has shown interesting biological activity in preliminary screenings. Pharmaceutical companies are particularly interested in how this compound might be modified to create novel therapeutic agents, especially in areas addressing metabolic disorders and inflammatory conditions.

The synthesis of 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde typically involves multi-step organic reactions starting from commercially available precursors. Chemists have developed several synthetic routes to this compound, with varying yields and purity levels. Optimization of these synthetic methods remains an active area of research, as evidenced by recent publications in major chemistry journals.

In material science applications, 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde has shown promise as a precursor for advanced polymers. Its ability to participate in polymerization reactions while introducing specific functional groups into the polymer backbone makes it valuable for creating materials with tailored properties. Researchers are investigating its use in developing new coatings and adhesives with enhanced performance characteristics.

Analytical characterization of 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the compound's structure and purity, which are crucial for its intended applications. The compound's spectral data has been well-documented in scientific literature, serving as a reference for quality control in laboratory settings.

Storage and handling recommendations for 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde follow standard laboratory protocols for similar organic compounds. It should be stored in a cool, dry place, protected from moisture and light. While not classified as highly hazardous, proper personal protective equipment should be used when working with this chemical, as with all laboratory reagents.

The commercial availability of 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde has increased in recent years, with several specialty chemical suppliers now offering it in various quantities and purity grades. Pricing tends to reflect its status as a research chemical rather than a bulk commodity. Researchers should verify the specifications and certificates of analysis when sourcing this material for critical applications.

Future research directions for 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde include exploring its potential in asymmetric synthesis, investigating its biological activity more thoroughly, and developing more efficient synthetic routes. The compound's versatility suggests it will remain an important subject of study in organic and medicinal chemistry for years to come.

For researchers working with 3-(1-Hydroxypropan-2-yl)-1,1-dioxo-1lambda6-thietane-3-carbaldehyde, it's important to consult the latest literature and safety data sheets. As with any specialized chemical, staying informed about new developments and applications can lead to more effective utilization of this interesting compound in various scientific endeavors.